Cas no 26410-96-8 (Hexanoic acid, 6-(methylamino)-)
Hexanoic acid, 6-(methylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 6-(methylamino)-
- 6-(methylamino)hexanoic acid
- XRUDAAKPTLVBMB-UHFFFAOYSA-N
- AKOS006239095
- DB-306900
- 26410-96-8
- EN300-65817
- SCHEMBL889830
- 6-methylaminohexanoic Acid
-
- Inchi: 1S/C7H15NO2/c1-8-6-4-2-3-5-7(9)10/h8H,2-6H2,1H3,(H,9,10)
- InChI Key: XRUDAAKPTLVBMB-UHFFFAOYSA-N
- SMILES: OC(CCCCCNC)=O
Computed Properties
- Exact Mass: 145.11035
- Monoisotopic Mass: 145.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 93.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
Hexanoic acid, 6-(methylamino)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-65817-0.05g |
6-(methylamino)hexanoic acid |
26410-96-8 | 0.05g |
$600.0 | 2023-06-02 | ||
| Enamine | EN300-65817-0.1g |
6-(methylamino)hexanoic acid |
26410-96-8 | 0.1g |
$628.0 | 2023-06-02 | ||
| Enamine | EN300-65817-0.25g |
6-(methylamino)hexanoic acid |
26410-96-8 | 0.25g |
$657.0 | 2023-06-02 | ||
| Enamine | EN300-65817-0.5g |
6-(methylamino)hexanoic acid |
26410-96-8 | 0.5g |
$685.0 | 2023-06-02 | ||
| Enamine | EN300-65817-1.0g |
6-(methylamino)hexanoic acid |
26410-96-8 | 1g |
$714.0 | 2023-06-02 | ||
| Enamine | EN300-65817-2.5g |
6-(methylamino)hexanoic acid |
26410-96-8 | 2.5g |
$1399.0 | 2023-06-02 | ||
| Enamine | EN300-65817-5.0g |
6-(methylamino)hexanoic acid |
26410-96-8 | 5g |
$2070.0 | 2023-06-02 | ||
| Enamine | EN300-65817-10.0g |
6-(methylamino)hexanoic acid |
26410-96-8 | 10g |
$3069.0 | 2023-06-02 |
Hexanoic acid, 6-(methylamino)- Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on Hexanoic acid, 6-(methylamino)-
Hexanoic acid, 6-(methylamino)- (CAS No. 26410-96-8): A Comprehensive Overview in Modern Chemical Biology
Hexanoic acid, 6-(methylamino)-, identified by its Chemical Abstracts Service (CAS) number CAS No. 26410-96-8, is a significant compound in the realm of chemical biology and pharmaceutical research. This compound, featuring a hexanoic acid backbone modified with a methylamino group at the sixth carbon position, has garnered attention due to its versatile applications and potential in drug development. The unique structural properties of Hexanoic acid, 6-(methylamino)- make it a valuable intermediate in synthesizing bioactive molecules, particularly those targeting neurological and inflammatory pathways.
The chemical structure of Hexanoic acid, 6-(methylamino)- consists of a six-carbon chain with a carboxylic acid group at one end and a methylamino group at the sixth carbon. This configuration imparts distinct physicochemical properties, including solubility characteristics and reactivity patterns, which are crucial for its utility in synthetic chemistry. The presence of both polar functional groups—the carboxylic acid and the methylamino—enhances its interaction with biological targets, making it an attractive scaffold for medicinal chemists.
In recent years, the pharmaceutical industry has shown increasing interest in compounds that can modulate neurological functions. Hexanoic acid, 6-(methylamino)- has been explored as a potential precursor in the synthesis of novel neuromodulators. Studies have indicated that derivatives of this compound may exhibit properties similar to known neurotransmitter enhancers and inhibitors. For instance, modifications at the methylamino group can lead to compounds with enhanced binding affinity to specific neurotransmitter receptors, such as serotonin or dopamine receptors, which are implicated in conditions like depression and anxiety.
Moreover, the carboxylic acid moiety in Hexanoic acid, 6-(methylamino)- provides a site for further functionalization, allowing chemists to introduce additional pharmacophores. This flexibility has enabled the development of a library of analogs with varying biological activities. Researchers have reported promising results in preclinical studies where these derivatives demonstrated efficacy in models of chronic pain and neuroinflammation. The ability to fine-tune the structure-activity relationships (SAR) makes this compound a powerful tool in drug discovery pipelines.
The synthesis of Hexanoic acid, 6-(methylamino)- involves multi-step organic reactions that highlight the compound's synthetic utility. One common approach includes the condensation of hexanoyl chloride with methylamine under controlled conditions to form the desired product. Advances in catalytic methods have further streamlined this process, improving yield and purity. These synthetic advancements not only facilitate laboratory-scale production but also hold promise for large-scale manufacturing required for commercial applications.
The pharmacological profile of Hexanoic acid, 6-(methylamino)- is supported by computational modeling studies that predict its interactions with biological targets. Molecular docking simulations have revealed that this compound can bind to various enzymes and receptors involved in metabolic pathways. Such insights are crucial for designing targeted therapies that minimize off-target effects and enhance therapeutic efficacy. The integration of computational chemistry with experimental validation has accelerated the discovery process for novel bioactive molecules.
In addition to its pharmaceutical applications, Hexanoic acid, 6-(methylamino)- has found utility in agrochemical research. Derivatives of this compound have been investigated for their potential as growth regulators or pest deterrents due to their ability to interact with biological systems at low concentrations. This dual application underscores the broad versatility of this chemical entity across different sectors of chemical biology.
The safety profile of Hexanoic acid, 6-(methylamino)- is another critical aspect that has been thoroughly evaluated through toxicological studies. Preliminary data suggest that the compound exhibits moderate toxicity at high doses but remains relatively safe when used under controlled conditions. Further research is ongoing to fully characterize its safety parameters and establish appropriate handling guidelines for researchers and industry professionals.
The future directions for research on Hexanoic acid, 6-(methylamino)- include exploring its role in developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary findings indicate that certain derivatives may protect against neurotoxicity by modulating oxidative stress pathways. These findings are particularly exciting given the growing burden of neurodegenerative disorders worldwide and the limited availability of effective treatments.
In conclusion, Hexanoic acid, 6-(methylamino)-, with its CAS number CAS No. 26410-96-8, represents a cornerstone compound in modern chemical biology. Its unique structural features enable diverse applications ranging from drug development to agrochemical research. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly pivotal role in addressing complex diseases through innovative therapeutic strategies.
26410-96-8 (Hexanoic acid, 6-(methylamino)-) Related Products
- 1215511-11-7(N-Methyl-4-aminobutyric Acid-d3)
- 7408-81-3(12-(Methylamino)dodecanoic Acid)
- 1119-48-8(N-Methyl-4-aminobutyric Acid)
- 89855-60-7(5-(Dimethylamino)pentanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)